
An In-depth Technical Guide to the Safe
Handling of Triethylamine Hydrobromide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Triethylamine hydrobromide

Cat. No.: B1225073 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for triethylamine
hydrobromide (TEA-HBr), a compound frequently used in organic synthesis. The following

sections detail its properties, hazards, and the necessary precautions for its safe use, storage,

and disposal, with a focus on experimental protocols and quantitative data to support risk

assessment and management in a laboratory setting.

Chemical and Physical Properties
Triethylamine hydrobromide is a white to off-white crystalline solid.[1][2] It is the

hydrobromide salt of the tertiary amine, triethylamine. Understanding its physical and chemical

properties is fundamental to its safe handling.
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Property Value Source(s)

Molecular Formula C₆H₁₆BrN [3]

Molecular Weight 182.1 g/mol [3]

Appearance
White to off-white crystalline

powder or flakes
[1][2][3]

Melting Point 246-248 °C [3]

Flash Point > 65 °C [3]

Solubility

Soluble in water, alcohol, and

chloroform.[1][2][3][4] Insoluble

in non-polar solvents.[1]

[1][2][3][4]

Hygroscopicity
Hygroscopic (absorbs moisture

from the air)
[4][5]

Vapor Pressure 0 Pa at 25 °C [3]

logP (Octanol/water partition

coefficient)
0.3 at 25 °C [3]

Hazard Identification and Classification
Triethylamine hydrobromide is classified as a hazardous substance. The primary hazards

are related to its irritant properties.
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Hazard
Classification

Code Description Source(s)

GHS Hazard

Statements
H315 Causes skin irritation [6]

H319
Causes serious eye

irritation
[6]

H335
May cause respiratory

irritation
[6]

Signal Word Warning [6]

GHS Pictogram
GHS07 (Exclamation

Mark)
[6]

Toxicological Information
The toxicological profile of triethylamine hydrobromide is primarily associated with the parent

amine, triethylamine, and the bromide ion.

Acute Toxicity: While specific LD50 and LC50 data for triethylamine hydrobromide are not

readily available, data for the parent compound, triethylamine, indicate its potential for toxicity.

Route Species Value Source(s)

Oral LD50

(Triethylamine)
Rat 730 mg/kg [5][7]

Dermal LD50

(Triethylamine)
Rabbit 580 mg/kg [8]

Inhalation LC50

(Triethylamine)
Rat 7.1 mg/L (4 h) [7]

Primary Routes of Exposure and Health Effects:

Eye Contact: Causes serious eye irritation.[6] Symptoms can include redness, pain, and

blurred vision.[9] In severe cases, corneal edema has been observed with exposure to
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triethylamine.[10][11]

Skin Contact: Causes skin irritation.[6] Prolonged or repeated contact may lead to dermatitis.

[5]

Inhalation: May cause respiratory irritation.[6] Inhalation of dust can lead to irritation of the

nose, throat, and lungs.[5]

Ingestion: Accidental ingestion may be harmful.[5] Bromide poisoning can cause symptoms

such as vomiting, drowsiness, irritability, and confusion.[5]

Chronic Health Effects: Long-term exposure to respiratory irritants can lead to airway diseases.

[5] Chronic intoxication with bromide ions has been associated with neurological and

psychological effects.[5] There is some evidence from animal studies that suggests

developmental toxicity may be a concern.[5]

The following diagram illustrates a logical workflow for assessing and managing the health

hazards associated with triethylamine hydrobromide.
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Hazard Assessment

Control Measures Emergency Response

Identify Hazards
(Irritant, Potential Systemic Effects)

Evaluate Exposure Routes
(Inhalation, Dermal, Ocular, Ingestion)

Assess Risks
(Likelihood and Severity of Harm)

Elimination/Substitution
(If Feasible)

Implement Controls

First Aid Procedures
(Flush Skin/Eyes, Fresh Air)

Spill Response
(Neutralize and Contain)

Fire Response
(Appropriate Extinguishing Media)

Engineering Controls
(Fume Hood, Ventilation)

Hierarchy of Controls

Administrative Controls
(SOPs, Training)

Hierarchy of Controls

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Hierarchy of Controls
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Spill Occurs

Assess Spill Size and Risk

Don Appropriate PPE

Contain Spill

Neutralize with Weak Base
(e.g., Sodium Bicarbonate)

Test pH for Neutrality

pH is Not Neutral

Absorb with Inert Material

pH is Neutral

Collect Waste into
Hazardous Waste Container

Decontaminate Spill Area

Dispose of Waste Properly

Spill Cleaned Up

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Triethylammonium Bromide| [benchchem.com]

2. chembk.com [chembk.com]

3. TRIETHYLAMINE HYDROBROMIDE | 636-70-4 [chemicalbook.com]

4. moorparkcollege.edu [moorparkcollege.edu]

5. cdhfinechemical.com [cdhfinechemical.com]

6. graco.com [graco.com]

7. covachem.com [covachem.com]

8. CAS 636-70-4: Triethylammonium bromide | CymitQuimica [cymitquimica.com]

9. researchgate.net [researchgate.net]

10. moorparkcollege.edu [moorparkcollege.edu]

11. fishersci.com [fishersci.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Triethylamine Hydrobromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1225073#safety-and-handling-precautions-for-
triethylamine-hydrobromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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